Ethanol, 2-((1-butyl-1H-benzimidazol-2-yl)amino)-, monohydrochloride
Overview
Description
- Ethanol, 2-((1-butyl-1H-benzimidazol-2-yl)amino)-, monohydrochloride: is a chemical compound with the following properties:
- This compound belongs to the class of benzimidazole derivatives and has potential applications in various fields.
Chemical Name: this compound
Chemical Formula: C13H20ClN3O
CAS Number: 111678-89-8
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Mechanism of Action
- The exact mechanism is context-dependent, but it likely involves interactions with specific molecular targets or pathways.
- Further research is needed to elucidate its precise mode of action.
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Properties
CAS No. |
111678-89-8 |
|---|---|
Molecular Formula |
C13H20ClN3O |
Molecular Weight |
269.77 g/mol |
IUPAC Name |
2-[(1-butylbenzimidazol-2-yl)amino]ethanol;hydrochloride |
InChI |
InChI=1S/C13H19N3O.ClH/c1-2-3-9-16-12-7-5-4-6-11(12)15-13(16)14-8-10-17;/h4-7,17H,2-3,8-10H2,1H3,(H,14,15);1H |
InChI Key |
NQIMEVVLNJHEQN-UHFFFAOYSA-N |
Canonical SMILES |
CCCCN1C2=CC=CC=C2N=C1NCCO.Cl |
Origin of Product |
United States |
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